6-(3,5-Dimethylphenyl)picolinic acid, 95%
Overview
Description
6-(3,5-Dimethylphenyl)picolinic acid (6-DMPA) is an organic compound that has been studied for its potential applications in various scientific fields. It is a white powder with a melting point of 121-123°C and is soluble in water, alcohol, and ether. 6-DMPA has been used in the synthesis of other compounds, as well as in research studies to investigate its biochemical and physiological effects.
Scientific Research Applications
6-(3,5-Dimethylphenyl)picolinic acid, 95% has been used in various scientific research applications. It has been studied for its potential use in the synthesis of other compounds, such as 2,6-diphenyl-4-methylpyridine-3-carboxylic acid. It has also been studied for its potential use as a chiral agent in asymmetric synthesis, a technique used to create compounds with specific properties. Additionally, 6-(3,5-Dimethylphenyl)picolinic acid, 95% has been studied for its potential use as an antioxidant, a compound that can help prevent oxidative damage to cells.
Mechanism of Action
The mechanism of action of 6-(3,5-Dimethylphenyl)picolinic acid, 95% is not yet fully understood. However, it is believed to act as an antioxidant by scavenging reactive oxygen species, such as superoxide radicals, hydroxyl radicals, and hydrogen peroxide. It is also believed to inhibit the formation of free radicals, which can cause oxidative damage to cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(3,5-Dimethylphenyl)picolinic acid, 95% have not yet been extensively studied. However, it has been found to have beneficial effects on the immune system, as it has been shown to increase the production of cytokines, which are proteins that help regulate the immune system. Additionally, 6-(3,5-Dimethylphenyl)picolinic acid, 95% has been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-(3,5-Dimethylphenyl)picolinic acid, 95% in lab experiments is its cost-effectiveness. It is relatively inexpensive, making it a cost-effective choice for researchers. Additionally, it is easily synthesized, making it a convenient choice for researchers. However, 6-(3,5-Dimethylphenyl)picolinic acid, 95% is not very stable and is susceptible to hydrolysis, which can limit its use in lab experiments.
Future Directions
The future of 6-(3,5-Dimethylphenyl)picolinic acid, 95% research is promising. Potential future directions include further investigations into its biochemical and physiological effects, its potential use as an antioxidant, and its potential use as a chiral agent in asymmetric synthesis. Additionally, further research into its stability and potential methods to improve its stability could be beneficial. Finally, further research into its potential applications in drug development could prove to be beneficial.
Synthesis Methods
6-(3,5-Dimethylphenyl)picolinic acid, 95% can be synthesized via a two-step reaction of pyridine and 3,5-dimethylphenyl bromide. First, the pyridine is treated with anhydrous aluminum chloride to create the pyridinium salt. Then, the pyridinium salt is reacted with 3,5-dimethylphenyl bromide to form 6-(3,5-Dimethylphenyl)picolinic acid, 95%. This method has been found to be a cost-effective and efficient way to synthesize 6-(3,5-Dimethylphenyl)picolinic acid, 95% in high yields.
properties
IUPAC Name |
6-(3,5-dimethylphenyl)pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO2/c1-9-6-10(2)8-11(7-9)12-4-3-5-13(15-12)14(16)17/h3-8H,1-2H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJJZPNBKHDPMAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C2=NC(=CC=C2)C(=O)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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